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Summary of Analytical Parameters for Sotagliflozin

The following table summarizes the key validation parameters from different analytical methods for

Sotagliflozin:

Method
Linearity
Range
(μg/mL)

LOD (μg/mL)
LOQ
(μg/mL)

Detection
Wavelength

Retention
Time

UPLC-PDA [1] 10 - 50 0.05 0.10 225 nm 0.516 min

UPLC [2] 4 - 60 0.12 0.40 242 nm 0.761 min

RP-HPLC [3] Not specified Not specified Not
specified

249 nm 3.748 min

Electrochemical
Sensor [4]

0.00036 - 35.2* 0.000000106* N/A N/A N/A

*Values converted from molar concentration for comparison: Linearity ~8.0×10⁻¹⁰ M to 8.0×10⁻⁵ M; LOD

= 2.65×10⁻¹⁰ M.
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Detailed Experimental Protocols

1. UPLC-PDA Method for Sotagliflozin Quantification [1]

Chromatographic Conditions:

Column: Waters BEH UPLC (2.1 × 50 mm, 1.7 μm)

Mobile Phase: 70% acetonitrile + 30% 0.1% ortho-phosphoric acid buffer
Flow Rate: 0.25 mL/min (isocratic)

Detection: PDA at 225 nm
Injection Volume: 5 μL

Column Temperature: Ambient
Run Time: 3 minutes

Standard Solution Preparation:

Accurately weigh 10 mg of Sotagliflozin working standard.
Transfer to a 10 mL volumetric flask, add 2 mL acetonitrile, and sonicate to dissolve.

Dilute to volume with mobile phase to obtain 1000 μg/mL stock solution.
Pipette 0.3 mL of stock solution into a 10 mL volumetric flask and dilute to volume with mobile

phase to obtain 30 μg/mL working standard.

Linearity, LOD, and LOQ Determination:

Prepare standard solutions at concentrations of 10, 20, 30, 40, and 50 μg/mL from stock

solution.
Inject each concentration in triplicate and record peak areas.

Plot average peak area versus concentration to generate calibration curve.
Calculate LOD and LOQ based on signal-to-noise ratios of 3:1 and 10:1, respectively.

2. Electrochemical Sensor Method for Sotagliflozin [4]

Sensor Preparation:

Synthesize Ni-MOF/CNTs nanocomposite using one-pot solvothermal method.

Mix 0.173 g NiCl₂·6H₂O and 0.332 g 1,4-dicarboxybenzene in 10 mL DMF (Solution A).
Disperse 5 wt% oxidized MWCNTs in 20 mL DMF using ultrasonication for 30 min (Suspension

B).
Combine Solution A with Suspension B and sonicate for additional 30 min.

Transfer mixture to Teflon-lined autoclave and heat at 150°C for 24 hours.
Cool naturally, collect product by centrifugation, wash with DMF and ethanol, then dry at 60°C.
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Electrode Modification:

Prepare carbon paste electrode by mixing graphite powder with paraffin oil.
Modify electrode by dispersing Ni-MOF/CNTs nanocomposite in ethanol and drop-casting onto

electrode surface.

Measurement Procedure:

Prepare standard solutions of Sotagliflozin in Britton-Robinson buffer (pH 10.0).

Use differential pulse voltammetry with parameters:
Potential range: -0.2 to +0.6 V

Pulse amplitude: 50 mV
Pulse width: 50 ms

Scan rate: 20 mV/s
Record voltammograms for standard solutions and construct calibration curve.

Determine LOD based on 3×standard deviation of blank/slope of calibration curve.

Workflow Diagrams
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Start Method Development

Mobile Phase Preparation:
70% ACN + 30% 0.1% OPA

Column Selection:
Waters BEH UPLC

(2.1 × 50 mm, 1.7 µm)

Detection: PDA at 225 nm

Standard Solution Preparation

Calibration Curve:
10-50 µg/mL

Method Validation:
LOD: 0.05 µg/mL
LOQ: 0.10 µg/mL

Method Application

Click to download full resolution via product page

Diagram 1: UPLC-PDA method development workflow for Sotagliflozin quantification.
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Start Sensor Development

Nanocomposite Synthesis:
Ni-MOF/CNTs

Material Characterization:
SEM, FTIR, XPS, EIS

Electrode Modification

Method Optimization:
pH, Buffer, Parameters

Calibration:
8.0×10⁻¹⁰ to 8.0×10⁻⁵ M

Real Sample Application:
Tablets, Plasma, Urine

Method Validation

Click to download full resolution via product page

Diagram 2: Electrochemical sensor development workflow for Sotagliflozin detection.
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Discussion and Conclusion

The search results reveal that both chromatographic and electrochemical methods have been successfully

developed and validated for Sotagliflozin determination. The UPLC methods provide robust approaches for

quality control analysis with the advantage of short analysis times (under 3 minutes) [1] [2]. The

electrochemical sensor method offers exceptional sensitivity with a LOD of 2.65×10⁻¹⁰ M, making it

suitable for biological sample analysis and therapeutic drug monitoring [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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